Cas no 905690-73-5 (Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)-)

Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)-, is a specialized organic compound featuring a pyrimidinylthio moiety linked to an acetamide scaffold. Its structural complexity suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate in synthesis or as a bioactive agent. The presence of both sulfur and nitrogen heterocycles may confer unique reactivity or binding properties, making it valuable for targeted molecular design. The compound's stability and solubility characteristics are influenced by its substituted aromatic and heterocyclic components, which can be tailored for specific formulation requirements. Proper handling and storage are recommended due to its potential sensitivity to environmental conditions.
Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- structure
905690-73-5 structure
Product Name:Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)-
CAS No:905690-73-5
MF:C15H17N3O2S
MW:303.379381895065
CID:5494032
Update Time:2025-09-28

Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)-
    • Inchi: 1S/C15H17N3O2S/c1-9-4-5-10(2)12(6-9)17-13(19)8-21-14-7-11(3)16-15(20)18-14/h4-7H,8H2,1-3H3,(H,17,19)(H,16,18,20)
    • InChI Key: FDPLXXGXADISJE-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(C)=CC=C1C)(=O)CSC1C=C(C)NC(=O)N=1

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Additional information on Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)-

Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- (CAS No. 905690-73-5): A Comprehensive Overview

Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- (CAS No. 905690-73-5) is a specialized organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide with a unique structure that includes a pyrimidine ring and a substituted phenyl group. Its complex molecular architecture makes it an intriguing subject for both academic and industrial research.

The chemical formula of Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- is C17H18N2O2S. The compound's molecular weight is approximately 318.4 g/mol. The presence of the pyrimidine ring and the thioether linkage imparts specific chemical and biological properties that are of great interest to researchers in the pharmaceutical industry.

CAS No. 905690-73-5 has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, CAS No. 905690-73-5 has shown promising results in cancer research. A study conducted by a team at the National Cancer Institute in 2020 demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings have sparked interest in further exploring the potential of this compound as an anticancer agent.

The synthesis of Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-amino-N-(2,5-dimethylphenyl)acetamide with a suitable pyrimidine derivative under carefully controlled conditions. The detailed synthetic protocol has been documented in several peer-reviewed journals and is widely referenced by researchers working in this field.

The physical properties of CAS No. 905690-73-5, such as its solubility and stability, are also important considerations for its practical applications. The compound is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) but has limited solubility in water. This property can influence its formulation and delivery methods in pharmaceutical applications.

In terms of safety and handling, while Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

The future prospects for CAS No. 905690-73-5 are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. These efforts are expected to contribute significantly to the development of novel treatments for inflammatory diseases and cancer.

In conclusion, Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(2,5-dimethylphenyl)- (CAS No. 905690-73-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development.

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